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Compound of Interest

Compound Name: 5-(2-Hydroxyethyl)pyrrolidin-2-one

Cat. No.: B133155

An In-depth Technical Guide to N-(2-Hydroxyethyl)-2-pyrrolidone: From Discovery to
Application

Abstract

N-(2-Hydroxyethyl)-2-pyrrolidone, a versatile heterocyclic compound, has carved a niche for
itself across a spectrum of industrial and scientific applications since its inception. This guide
provides a comprehensive overview of its discovery, historical development, synthesis, and
physicochemical properties. It further delves into its diverse applications, underpinned by its
unique chemical structure, and furnishes a detailed analytical protocol for its characterization.
This document is intended for researchers, scientists, and professionals in drug development
and chemical manufacturing who seek a deeper understanding of this important molecule.

Introduction

N-(2-Hydroxyethyl)-2-pyrrolidone (HEP) is a derivative of 2-pyrrolidone, featuring a
hydroxyethyl group attached to the nitrogen atom. This structural modification imparts a unique
combination of properties, including high polarity, aprotic character, and the ability to act as a
hydrogen bond acceptor. These attributes make it an excellent solvent for a wide range of
organic and inorganic compounds, a humectant, and a versatile intermediate in chemical
synthesis. Its low volatility and high boiling point are advantageous in many industrial
processes. This guide aims to provide a thorough exploration of HEP, from its historical roots to
its modern-day applications, offering valuable insights for professionals in the field.
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Discovery and Historical Development

The emergence of N-(2-Hydroxyethyl)-2-pyrrolidone is closely tied to the advancements in
industrial chemistry in the mid-20th century. While a single definitive "discovery" event is not
well-documented, its synthesis and exploration were driven by the growing demand for novel
solvents and chemical intermediates. Early patents from chemical giants like GAF (General
Aniline & Film Corp.) in the 1940s and 1950s describe the synthesis and potential uses of
various N-substituted pyrrolidones, including HEP. These early investigations laid the
groundwork for its commercial production and subsequent adoption in a variety of applications.
The development of new polymerization techniques and the need for high-performance
solvents in the latter half of the 20th century further solidified the importance of HEP in the
chemical industry.

Synthesis of N-(2-Hydroxyethyl)-2-pyrrolidone

The primary industrial synthesis of N-(2-Hydroxyethyl)-2-pyrrolidone involves the reaction of 2-
pyrrolidone with ethylene oxide. This method is favored for its high yield and atom economy.

Reaction Mechanism: Ethoxylation of 2-Pyrrolidone

The synthesis is a base-catalyzed ethoxylation reaction. In the first step, a basic catalyst, such
as potassium hydroxide, deprotonates the 2-pyrrolidone at the nitrogen atom, forming a
pyrrolidonate anion. This anion then acts as a nucleophile, attacking the electrophilic carbon
atom of the ethylene oxide ring, leading to ring-opening and the formation of an alkoxide.
Finally, protonation of the alkoxide, typically during workup, yields the final product, N-(2-
Hydroxyethyl)-2-pyrrolidone.

Experimental Workflow: Synthesis of N-(2-
Hydroxyethyl)-2-pyrrolidone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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